Nlrp3-IN-64

• Molecular Formula: C22H27F3N4O
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C22H27F3N4O/c1-3-28-8-5-7-17(13-28)29-9-4-6-15-11-18(26-27-21(15)29)20-14(2)10-16(12-19(20)30)22(23,24)25/h10-12,17,30H,3-9,13H2,1-2H3/t17-/m1/s1
• InChIKey: ALXGFEKEGLYJJV-QGZVFWFLSA-N

NLRP3-IN-64: Pyridazine-Based NLRP3 Inhibitor Overview

NLRP3-IN-64 (Compound 2, CAS 3047549-19-6, C22H27F3N4O, MW 420.47) is a small-molecule inhibitor of the NLRP3 inflammasome disclosed in patent WO2024137319 [1]. It suppresses NLRP3 activation with an EC50 of 5 nM [1], placing it among the most potent direct NLRP3 inhibitors reported to date. The compound features a pyridazine core with a trifluoromethylphenol substituent and has been structurally characterized in complex with human NLRP3 via cryo-electron microscopy (EMDB-48288) [2], providing atomic-level resolution of its binding mode.

NLRP3 inflammasome pathway inhibition studies

Cryo-EM resolved binding mode supports structure-based research

Pyridazine-based tool compound with distinct chemotype origin

• [1] Grill AG, et al. 6,6 bicyclic heterocycles useful as inhibitors of nod-like receptor protein 3. WO2024137319, 2024. View Source
• [2] EMDB-48288: Human NLRP3 complex with compound 2 in the closed hexamer. Electron Microscopy Data Bank. 2025. View Source

Pharmacological Divergence Across NLRP3 Inhibitor Chemotypes

NLRP3 inhibitors are pharmacologically heterogeneous: they bind to distinct sites on the NLRP3 protein, exhibit divergent selectivity profiles against other inflammasomes (NLRP1, NLRC4, AIM2), and differ markedly in their translational pharmacology [1]. For instance, MCC950 (a diarylsulfonylurea) binds to the Walker B motif within the NACHT domain and inhibits ATP hydrolysis, while CY-09 targets the ATP-binding motif of the NACHT domain with a Kd of ~500 nM [2]. Oridonin, a natural product diterpenoid, exhibits weak NLRP3 inhibitory activity (IC50 ~1240 nM) and functions through a mechanism distinct from MCC950 [3]. Tranilast, an anti-allergic drug repurposed as an NLRP3 inhibitor, binds to the NACHT domain with an IC50 of 1.7 μM [4]. NLRP3-IN-64 belongs to an entirely different pyridazine-based chemotype with a cryo-EM-confirmed binding pose [5]. These mechanistic and potency divergences mean that substituting one NLRP3 inhibitor for another without validation risks confounding experimental outcomes, making compound-specific selection based on quantitative evidence essential.

NLRP3 inhibitors bind distinct protein sites; mechanistic mismatch may confound target engagement if substituted without validation.

Potencies vary widely across chemotypes (e.g., MCC950, oridonin, CY-09); a lower-potency alternative may limit assay sensitivity and reproducibility.

Selectivity profiles differ: pan-inflammasome inhibitors affect multiple pathways; inferred NLRP3 selectivity for this chemotype requires experimental confirmation.

• [1] Coll RC, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. View Source
• [2] CY-09 product information. Adooq. Kd = 500 nM for NLRP3 NACHT domain. View Source
• [3] Design, synthesis, and biological evaluation of oridonin derivatives as novel NLRP3 inflammasome inhibitors for the treatment of acute lung injury. PubMed. 2024. IC50 = 1240.67 nM for oridonin. View Source
• [4] Huang Y, et al. Scaffold hopping-based structural modification of tranilast led to the identification of HNW005. ScienceDirect. 2025. Tranilast IC50 = 1.7 μM for NLRP3 inflammasome. View Source
• [5] EMDB-48288: Human NLRP3 complex with compound 2 in the closed hexamer. Electron Microscopy Data Bank. 2025. View Source

Quantitative Comparative Evidence for NLRP3-IN-64

NLRP3 Inhibitory Potency Comparison

NLRP3-IN-64 inhibits NLRP3 activation with an EC50 of 5 nM as reported in patent WO2024137319 [1]. In cross-study comparison, this is approximately 1.5-fold more potent on a molar basis than MCC950 (IC50 = 7.5 nM in BMDMs; 8.1 nM in HMDMs) [2], approximately 248-fold more potent than the natural product oridonin (IC50 = 1240.67 nM) [3], approximately 340-fold more potent than tranilast (IC50 = 1.7 μM) [4], and approximately 100-fold more potent than CY-09 based on binding affinity (Kd = 500 nM) [5]. Caution: the EC50 for NLRP3-IN-64 and the IC50 values for comparators were determined in different assay formats; direct head-to-head data are not publicly available.

Inhibitory Potency

Cross-study comparable

EC50 5 nM (NLRP3-IN-64) vs. IC50 range 7.5–1700 nM (MCC950, oridonin, tranilast, CY-09)

Supports NLRP3 inhibition at low concentration; cross-study format differences require validation.

Direct head-to-head data not available; assays vary (BMDM, THP-1, binding vs. functional).

Evidence Dimension	NLRP3 inhibitory potency (EC50 / IC50 / Kd)
Target Compound Data	5 nM (EC50)
Comparator Or Baseline	MCC950: 7.5–8.1 nM (IC50); Oridonin: 1240.67 nM (IC50); Tranilast: 1700 nM (IC50); CY-09: 500 nM (Kd)
Quantified Difference	1.5× to 340× more potent than comparators (cross-study)
Conditions	Patent assay (NLRP3-IN-64); BMDM/HMDM IL-1β release (MCC950); THP-1 IL-1β (oridonin); macrophage inflammasome assay (tranilast); NACHT domain binding (CY-09)

Why This Matters

For researchers requiring maximal NLRP3 inhibition at minimal compound concentrations to reduce off-target solvent effects, NLRP3-IN-64 offers a substantial potency advantage over all widely used reference inhibitors.

• [1] Grill AG, et al. 6,6 bicyclic heterocycles useful as inhibitors of nod-like receptor protein 3. WO2024137319, 2024. View Source
• [2] MCC950 product data. IC50 = 7.5 nM (BMDM), 8.1 nM (HMDM). PeptideDB. View Source
• [3] Design, synthesis, and biological evaluation of oridonin derivatives as novel NLRP3 inflammasome inhibitors. PubMed. 2024. Oridonin IC50 = 1240.67 nM. View Source
• [4] Huang Y, et al. Scaffold hopping-based structural modification of tranilast. ScienceDirect. 2025. Tranilast IC50 = 1.7 μM. View Source
• [5] CY-09 product information. Kd = 500 nM for NLRP3 NACHT domain. Adooq. View Source

Cryo-EM Structural Binding Mode

The cryo-EM structure of NLRP3-IN-64 (Compound 2) bound to the human NLRP3 closed hexamer has been deposited in the EMDB (EMD-48288), revealing its binding pose at near-atomic resolution [1]. In contrast, many widely used NLRP3 inhibitors—including oridonin and CY-09—lack publicly available high-resolution structural data confirming their binding mode. MCC950's binding to the Walker B motif has been inferred from mutagenesis studies, but a high-resolution co-crystal or cryo-EM structure of MCC950-bound NLRP3 was not available at the time of NLRP3-IN-64's disclosure [2].

Cryo-EM Binding Mode

Head-to-head

Resolved structure (EMD-48288) vs. unresolved for MCC950, oridonin, CY-09

Enables structure-guided optimization and target engagement verification.

High-resolution co-structures not publicly available for comparators.

Evidence Dimension	Availability of high-resolution structural binding data
Target Compound Data	Cryo-EM structure at the NLRP3 closed hexamer interface (EMD-48288)
Comparator Or Baseline	MCC950: no public cryo-EM/co-crystal; Oridonin: no public NLRP3 co-structure; CY-09: no public NLRP3 co-structure
Quantified Difference	Qualitative: resolved vs. unresolved binding mode
Conditions	Cryo-EM of human NLRP3 hexamer complex

Why This Matters

A resolved binding mode enables structure-guided optimization and reduces the risk of pursuing compounds with ambiguous target engagement, making NLRP3-IN-64 a superior starting point for medicinal chemistry campaigns.

• [1] EMDB-48288: Human NLRP3 complex with compound 2 in the closed hexamer. Electron Microscopy Data Bank. 2025. View Source
• [2] Coll RC, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. View Source

Inflammasome Selectivity Profile

Direct selectivity data for NLRP3-IN-64 against NLRP1, NLRC4, and AIM2 inflammasomes are not publicly available. However, its structural class—pyridazine-based inhibitors—has been profiled in the same patent family (WO2024137319) and is described as NLRP3-selective [1]. For reference, MCC950 (the best-characterized selective NLRP3 inhibitor) does not inhibit AIM2, NLRC4, or NLRP1 inflammasomes at concentrations up to 10 μM [2]. If NLRP3-IN-64 exhibits comparable selectivity (as suggested by its shared chemotype origin), it would offer a substantial advantage over less-selective agents such as parthenolide or Bay 11-7082, which inhibit multiple inflammasomes and NF-κB pathways simultaneously [3]. This inference must be experimentally confirmed.

Inflammasome Selectivity

Class-level inference

No direct selectivity data; patent class described as NLRP3-selective. MCC950 selective ≤10 µM; parthenolide pan-inflammasome inhibitor.

May support NLRP3-specific pathway dissection; requires experimental selectivity profiling.

Direct profiling against NLRP1, NLRC4, AIM2 not reported.

Evidence Dimension	Selectivity for NLRP3 over other inflammasomes (NLRP1, NLRC4, AIM2)
Target Compound Data	Not directly reported; inferred from patent class description
Comparator Or Baseline	MCC950: no inhibition of AIM2, NLRC4, NLRP1 at ≤10 μM; Parthenolide: inhibits multiple inflammasomes and NF-κB
Quantified Difference	Qualitative: NLRP3-selective class vs. pan-inflammasome inhibitors
Conditions	Class-level inference from patent WO2024137319

Why This Matters

For studies aiming to isolate NLRP3-specific effects from broader inflammasome or NF-κB signaling, selecting a compound from a chemotype described as NLRP3-selective reduces the risk of confounding multi-pathway pharmacology inherent in pan-inflammasome inhibitors.

• [1] Grill AG, et al. 6,6 bicyclic heterocycles useful as inhibitors of nod-like receptor protein 3. WO2024137319, 2024. View Source
• [2] Coll RC, et al. A small-molecule inhibitor of the NLRP3 inflammasome. Nat Med. 2015;21(3):248-255. MCC950 does not inhibit AIM2, NLRC4, or NLRP1 at ≤10 μM. View Source
• [3] Juliana C, et al. Anti-inflammatory compounds parthenolide and Bay 11-7082 are direct inhibitors of the inflammasome. J Biol Chem. 2010;285(13):9792-9802. View Source

Chemical Scaffold and IP Landscape

NLRP3-IN-64 is a fully synthetic pyridazine derivative (C22H27F3N4O) [1], structurally distinct from the sulfonylurea-based MCC950 [2], the natural product oridonin [3], the benzimidazole-based CY-09 [4], and the anthranilic acid derivative tranilast [5]. This structural divergence carries practical implications: MCC950 has known formulation and solubility challenges; oridonin requires extensive synthetic derivatization to achieve adequate potency; and tranilast's polypharmacology (PGD2 inhibition, URAT1 inhibition) complicates target deconvolution. NLRP3-IN-64's distinct pyridazine chemotype, disclosed in a 2024 patent assigned to Mwyngil Therapeutics, may offer a cleaner intellectual property landscape for organizations pursuing internal NLRP3 programs [1].

Chemical Scaffold

Class-level inference

Pyridazine core (WO2024137319) vs. sulfonylurea, diterpenoid, benzimidazole, anthranilic acid scaffolds

Structurally distinct chemotype with separate IP origin; supports proprietary library diversification.

Patent landscape and scaffold classification; commercial freedom-to-operate not assessed.

Evidence Dimension	Chemical scaffold identity and IP classification
Target Compound Data	Pyridazine core; C22H27F3N4O; disclosed in WO2024137319 (Mwyngil Therapeutics, 2024)
Comparator Or Baseline	MCC950: diarylsulfonylurea; Oridonin: ent-kaurane diterpenoid (natural product); CY-09: benzimidazole; Tranilast: anthranilic acid derivative
Quantified Difference	Qualitative: structurally unrelated chemotype vs. comparators
Conditions	Patent landscape and chemical classification

Why This Matters

For organizations seeking to build proprietary NLRP3 inhibitor libraries or avoid encumbered chemical space, NLRP3-IN-64 represents a structurally novel starting point with a distinct patent origin from the dominant sulfonylurea and natural product classes.

• [1] Grill AG, et al. 6,6 bicyclic heterocycles useful as inhibitors of nod-like receptor protein 3. WO2024137319, 2024. View Source
• [2] MCC950 (CP-456773) product data. Diarylsulfonylurea structure. PeptideDB. View Source
• [3] Design, synthesis, and biological evaluation of oridonin derivatives. PubMed. 2024. View Source
• [4] CY-09 product information. Benzimidazole derivative. Adooq. View Source
• [5] Huang Y, et al. Scaffold hopping-based structural modification of tranilast. ScienceDirect. 2025. View Source

Research and Procurement Applications for NLRP3-IN-64

High-Potency Primary Screening Control

With an EC50 of 5 nM [1], NLRP3-IN-64 is among the most potent NLRP3 inhibitors available for primary screening assays. Its single-digit nanomolar potency allows researchers to use lower compound concentrations, minimizing solvent (DMSO) carryover effects that can confound cell-based inflammasome activation readouts. When establishing an NLRP3 inhibitor screening cascade, NLRP3-IN-64 serves as a superior positive control compared to oridonin (IC50 ~1240 nM) [2] or tranilast (IC50 ~1.7 μM) [3], whose weaker potency requires high micromolar dosing that may trigger off-target cytotoxicity.

Structure-Based Drug Design Starting Point

The availability of a publicly deposited cryo-EM structure of NLRP3-IN-64 bound to the human NLRP3 closed hexamer (EMD-48288) [4] makes it an ideal starting point for structure-based drug design campaigns. Medicinal chemistry teams can use this structural data to rationally modify the pyridazine scaffold while maintaining the key binding interactions visualized at atomic resolution. This represents a significant advantage over MCC950, for which no equivalent high-resolution NLRP3 co-structure is publicly available [5].

NLRP3-Specific Pathway Dissection

For researchers investigating NLRP3-specific contributions to inflammatory signaling (e.g., in gout, CAPS, or NASH models), NLRP3-IN-64 offers a chemotype described as NLRP3-selective within its patent family [1]. When used alongside appropriate controls, it enables cleaner pathway dissection compared to pan-inflammasome inhibitors such as parthenolide, which simultaneously inhibits NLRP3, NLRC4, AIM2, and NF-κB [6]. The compound's non-sulfonylurea scaffold also avoids the potential for sulfonylurea-associated off-target effects observed with MCC950 at high concentrations [5].

Proprietary Library Diversification

NLRP3-IN-64's pyridazine-based scaffold—distinct from the widely patented diarylsulfonylurea class (MCC950) and natural product classes (oridonin)—provides a structurally novel chemical starting point disclosed in WO2024137319 (Mwyngil Therapeutics, 2024) [1]. Organizations building proprietary NLRP3 inhibitor collections can incorporate this chemotype to diversify their screening decks while navigating the crowded NLRP3 intellectual property landscape with reduced freedom-to-operate risk relative to sulfonylurea-based compounds.

Application

Selection Property

Validation Focus

NLRP3 inhibition screening control

Reported low-EC50 potency

Assay sensitivity and DMSO carryover mitigation

Structure-based drug design starting point

Publicly available cryo-EM binding mode

Rational scaffold optimization and target engagement studies

NLRP3-specific pathway dissection

Inferred NLRP3 selectivity (class-level)

Pathway specificity confirmation vs. pan-inflammasome inhibitors

Proprietary library diversification

Pyridazine scaffold with distinct IP origin

Freedom-to-operate assessment and chemotype novelty

• [1] Grill AG, et al. 6,6 bicyclic heterocycles useful as inhibitors of nod-like receptor protein 3. WO2024137319, 2024. View Source
• [2] Design, synthesis, and biological evaluation of oridonin derivatives. PubMed. 2024. Oridonin IC50 = 1240.67 nM. View Source
• [3] Huang Y, et al. Scaffold hopping-based structural modification of tranilast. ScienceDirect. 2025. Tranilast IC50 = 1.7 μM. View Source
• [4] EMDB-48288: Human NLRP3 complex with compound 2 in the closed hexamer. Electron Microscopy Data Bank. 2025. View Source
• [5] Coll RC, et al. A small-molecule inhibitor of the NLRP3 inflammasome. Nat Med. 2015;21(3):248-255. View Source
• [6] Juliana C, et al. Anti-inflammatory compounds parthenolide and Bay 11-7082 are direct inhibitors of the inflammasome. J Biol Chem. 2010;285(13):9792-9802. View Source